Cas no 2228923-70-2 ((2-methoxy-3-methylphenyl)methanesulfonyl fluoride)

• Product Name: (2-methoxy-3-methylphenyl)methanesulfonyl fluoride
• CAS No: 2228923-70-2
• MF: C₉H₁₁FO₃S
• MW: 218.245245218277
• CID: 6244856
• PubChem ID: 165870720
• Update Time: 2025-11-06

(2-methoxy-3-methylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-3-methylphenyl)methanesulfonyl fluoride
• 2228923-70-2
• EN300-1987172

• Inchi： 1S/C9H11FO3S/c1-7-4-3-5-8(9(7)13-2)6-14(10,11)12/h3-5H,6H2,1-2H3
• InChI Key： GLMBPQRHBUIFOY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 218.04129354g/mol
• Monoisotopic Mass: 218.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on (2-methoxy-3-methylphenyl)methanesulfonyl fluoride

Comprehensive Guide to (2-Methoxy-3-methylphenyl)methanesulfonyl Fluoride (CAS No. 2228923-70-2)

(2-Methoxy-3-methylphenyl)methanesulfonyl fluoride (CAS No. 2228923-70-2) is a specialized organosulfur compound with growing interest in pharmaceutical and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as enzyme inhibitors and chemical probes. The unique structure of (2-methoxy-3-methylphenyl)methanesulfonyl fluoride makes it a valuable tool for studying protein interactions and designing targeted therapies.

One of the key features of (2-methoxy-3-methylphenyl)methanesulfonyl fluoride is its reactivity as a sulfonylating agent. Researchers have utilized this property to investigate enzyme mechanisms, particularly in the context of protease inhibition. The compound's ability to form stable covalent bonds with active-site residues has made it a subject of interest in drug discovery programs. Recent studies have explored its potential in modulating inflammatory pathways, aligning with current trends in immunology research.

The synthesis of 2228923-70-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the structural integrity of the final product. Storage recommendations for (2-methoxy-3-methylphenyl)methanesulfonyl fluoride include protection from moisture and maintenance at controlled temperatures to preserve its chemical stability.

In pharmaceutical applications, (2-methoxy-3-methylphenyl)methanesulfonyl fluoride has shown promise as a building block for more complex molecules. Its methoxy and methyl substituents offer opportunities for further chemical modifications, making it versatile for medicinal chemistry projects. The compound's fluorosulfonyl group provides a reactive handle for conjugation with various biomolecules, a feature that has gained attention in the development of targeted therapies.

Market trends indicate increasing demand for specialty sulfonyl fluorides like CAS 2228923-70-2, driven by expanding research in chemical biology and drug discovery. The compound's unique properties address several current challenges in protein labeling and activity-based profiling, areas that are receiving significant attention in academic and industrial laboratories. Manufacturers are responding to this demand by optimizing production processes to ensure consistent quality and availability.

From a safety perspective, proper handling procedures should be followed when working with (2-methoxy-3-methylphenyl)methanesulfonyl fluoride. While not classified as hazardous under standard regulations, appropriate laboratory practices including the use of personal protective equipment are recommended. The compound's stability profile makes it suitable for various experimental conditions, contributing to its growing popularity in research settings.

Recent advancements in chemical probe development have highlighted the importance of compounds like 2228923-70-2. Its application in covalent inhibitor design represents a cutting-edge approach in medicinal chemistry, particularly for challenging drug targets. Researchers are exploring its potential in creating selective inhibitors for enzymes involved in various disease pathways, aligning with current precision medicine initiatives.

The future outlook for (2-methoxy-3-methylphenyl)methanesulfonyl fluoride appears promising, with potential applications extending beyond current uses. As the understanding of covalent drug mechanisms deepens, the demand for well-characterized sulfonylating agents is expected to grow. Ongoing research may uncover new biological targets for this compound class, further expanding its utility in life sciences and therapeutic development.